Cas no 2228583-38-6 (2-methyl-2-(1H-1,2,4-triazol-3-yl)propan-1-ol)

• Product Name: 2-methyl-2-(1H-1,2,4-triazol-3-yl)propan-1-ol
• CAS No: 2228583-38-6
• MF: C₆H₁₁N₃O
• MW: 141.171040773392
• CID: 6541437
• PubChem ID: 165655130
• Update Time: 2025-07-19

2-methyl-2-(1H-1,2,4-triazol-3-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-(1H-1,2,4-triazol-3-yl)propan-1-ol
• 2228583-38-6
• EN300-1812221

• Inchi： 1S/C6H11N3O/c1-6(2,3-10)5-7-4-8-9-5/h4,10H,3H2,1-2H3,(H,7,8,9)
• InChI Key： BHUBMPSTKUYEHN-UHFFFAOYSA-N
• SMILES： OCC(C)(C)C1=NC=NN1

Computed Properties

• Exact Mass: 141.090211983g/mol
• Monoisotopic Mass: 141.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 61.8Ų

Additional information on 2-methyl-2-(1H-1,2,4-triazol-3-yl)propan-1-ol

Professional Introduction to 2-methyl-2-(1H-1,2,4-triazol-3-yl)propan-1-ol (CAS No: 2228583-38-6)

2-methyl-2-(1H-1,2,4-triazol-3-yl)propan-1-ol, identified by the chemical abstracts service number 2228583-38-6, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a methyl-substituted propyl backbone conjugated with a 1H-1,2,4-triazole moiety, exhibits a unique structural framework that has garnered attention for its potential applications in drug discovery and molecular recognition studies. The presence of the triazole ring introduces a versatile pharmacophore, which is widely recognized for its role in modulating biological pathways and enhancing molecular interactions.

The synthesis of 2-methyl-2-(1H-1,2,4-triazol-3-yl)propan-1-ol involves a carefully orchestrated sequence of chemical transformations, including condensation reactions and nucleophilic substitutions. The compound’s structural motif aligns well with the growing trend in medicinal chemistry toward the development of heterocyclic derivatives that exhibit improved pharmacokinetic properties and reduced toxicity profiles. Recent advancements in synthetic methodologies have enabled more efficient and scalable production routes for such compounds, making them more accessible for further investigation.

In the context of contemporary pharmaceutical research, 2-methyl-2-(1H-1,2,4-triazol-3-yl)propan-1-ol has been explored as a key intermediate in the synthesis of novel therapeutic agents. The triazole ring is particularly noteworthy for its ability to engage in hydrogen bonding interactions with biological targets, which can be leveraged to enhance binding affinity and selectivity. This feature has been exploited in the design of molecules targeting enzymes and receptors involved in inflammatory and infectious diseases. For instance, derivatives of this compound have shown promise in preclinical studies as modulators of cyclooxygenase (COX) enzymes, which play a crucial role in pain and inflammation pathways.

Moreover, the methyl-substituted propyl group in 2-methyl-2-(1H-1,2,4-triazol-3-yl)propan-1-ol contributes to the compound’s lipophilicity, influencing its membrane permeability and distribution within biological systems. This balance between hydrophobicity and hydrophilicity is critical for achieving optimal drug delivery and efficacy. Computational modeling studies have been instrumental in predicting the pharmacokinetic behavior of this compound, providing insights into its potential metabolic pathways and excretion routes. Such simulations are essential for guiding experimental design and optimizing lead compounds for clinical development.

The versatility of triazole-containing compounds extends beyond their applications in drug discovery. These molecules have also been utilized as building blocks in materials science and agrochemical research. The triazole ring’s stability under various conditions makes it an attractive component in the development of novel polymers and coatings that exhibit enhanced durability and resistance to environmental degradation. In agrochemistry, triazole derivatives are known for their fungicidal properties, contributing to the formulation of crop protection agents that mitigate fungal infections without posing significant risks to non-target organisms.

Recent research has highlighted the synthetic utility of 2-methyl-2-(1H-1,2,4-triazol-3-yl)propan-1-ol as a precursor for more complex scaffolds. Transition-metal-catalyzed cross-coupling reactions have been particularly effective in introducing additional functional groups or altering the connectivity of atoms within the molecule. These transformations have enabled the generation of libraries of analogs with tailored biological activities. For example, palladium-catalyzed coupling reactions have been employed to introduce aryl or vinyl moieties at strategic positions within the triazole framework, leading to compounds with enhanced binding affinity to specific protein targets.

The growing interest in bioconjugation strategies has also spurred investigations into derivatizing 2-methyl-2-(1H-1,2,4-triazol-3-y]propan-l-lrol with biomolecules such as peptides or nucleic acids. These bioconjugates hold promise for applications in targeted drug delivery systems and diagnostic assays. The triazole ring’s reactivity allows for facile attachment to biomolecules via click chemistry approaches or other ligation methods. Such modifications can enhance the stability of bioconjugates while maintaining their biological activity.

In summary, 2-methyl-Z-(lH-l , 24 -triaz ol -3 -y l )prop an -I -01 ( CAS No: 2228583 -38 -6 ) represents a fascinating compound with diverse potential applications across multiple scientific disciplines . Its unique structural features , coupled with recent advances in synthetic chemistry , make it an attractive candidate for further exploration . As research continues to uncover new methodologies for functionalizing heterocyclic systems , compounds like this one are likely to play an increasingly important role in shaping future developments i n pharma ceutical s cience an d b i o materia ls re sea rch . p >